Cas no 445479-60-7 (2-(Methylamino)-5-(trifluoromethyl)benzoic acid)

2-(Methylamino)-5-(trifluoromethyl)benzoic acid is a fluorinated benzoic acid derivative featuring both a methylamino group and a trifluoromethyl substituent on the aromatic ring. This compound is of interest in pharmaceutical and agrochemical research due to its unique structural properties, which combine electron-withdrawing (trifluoromethyl) and electron-donating (methylamino) moieties. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the carboxylic acid functionality allows for further derivatization. Its well-defined synthesis route and high purity make it a valuable intermediate for developing bioactive molecules, particularly in the design of enzyme inhibitors or receptor modulators. The compound’s stability under standard storage conditions ensures reliable performance in experimental applications.

2-(Methylamino)-5-(trifluoromethyl)benzoic acid structure

445479-60-7 structure

Product Name:2-(Methylamino)-5-(trifluoromethyl)benzoic acid

CAS No:445479-60-7

MF:C₉H₈F₃NO₂

MW:219.160532951355

CID:4651798

Update Time:2025-05-21

2-(Methylamino)-5-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 2-(methylamino)-5-(trifluoromethyl)benzoic acid
- Z2492774591
- 2-(Methylamino)-5-(trifluoromethyl)benzoic acid
- Inchi： 1S/C9H8F3NO2/c1-13-7-3-2-5(9(10,11)12)4-6(7)8(14)15/h2-4,13H,1H3,(H,14,15)
- InChI Key： DHGGWLNECBYZHW-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(=C(C(=O)O)C=1)NC)(F)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 242
XLogP3: 3.7
Topological Polar Surface Area: 49.3

2-(Methylamino)-5-(trifluoromethyl)benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A861935-1g	2-(Methylamino)-5-(trifluoromethyl)benzoic acid	445479-60-7	95%	1g	$471.0	2023-03-01
Enamine	EN300-269958-0.05g	2-(methylamino)-5-(trifluoromethyl)benzoic acid	445479-60-7	95.0%	0.05g	$76.0	2025-02-20
Enamine	EN300-269958-0.1g	2-(methylamino)-5-(trifluoromethyl)benzoic acid	445479-60-7	95.0%	0.1g	$113.0	2025-02-20
Enamine	EN300-269958-0.25g	2-(methylamino)-5-(trifluoromethyl)benzoic acid	445479-60-7	95.0%	0.25g	$162.0	2025-02-20
Enamine	EN300-269958-0.5g	2-(methylamino)-5-(trifluoromethyl)benzoic acid	445479-60-7	95.0%	0.5g	$310.0	2025-02-20
Enamine	EN300-269958-1.0g	2-(methylamino)-5-(trifluoromethyl)benzoic acid	445479-60-7	95.0%	1.0g	$414.0	2025-02-20
Enamine	EN300-269958-2.5g	2-(methylamino)-5-(trifluoromethyl)benzoic acid	445479-60-7	95.0%	2.5g	$810.0	2025-02-20
Enamine	EN300-269958-5.0g	2-(methylamino)-5-(trifluoromethyl)benzoic acid	445479-60-7	95.0%	5.0g	$1199.0	2025-02-20
Enamine	EN300-269958-10.0g	2-(methylamino)-5-(trifluoromethyl)benzoic acid	445479-60-7	95.0%	10.0g	$1778.0	2025-02-20
1PlusChem	1P01B345-50mg	2-(Methylamino)-5-(trifluoromethyl)benzoic acid	445479-60-7	95%	50mg	$120.00	2025-03-19